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Compound of Interest

Compound Name: beta-Methyl vinyl phosphate

Cat. No.: B027707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of beta-Methyl
vinyl phosphate (MAP). Adherence to these protocols is crucial to ensure personnel safety

and maintain the integrity of the compound.

Compound Information
Chemical Name: beta-Methyl vinyl phosphate (MAP)

CAS Number: 90776-59-3

Appearance: White or off-white powder[1]

Hazards: Harmful if swallowed and may cause an allergic skin reaction[1][2].

Storage Procedures
Proper storage is essential to maintain the stability and purity of beta-Methyl vinyl phosphate.

Quantitative Storage Recommendations:
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Parameter Value Source

Long-term Storage

Temperature
-20°C (Freezer) [1][3][4]

Short-term Storage

Temperature
2-8°C [1][3]

Atmosphere Under Inert Atmosphere [1][3][4]

Conditions to Avoid

Moisture, light, heat,

incompatible materials (acids,

acid chlorides, acid

anhydrides, oxidizing agents)

[1][5]

Protocol for Compound Storage:

Receiving: Upon receipt, immediately transfer the compound to the designated storage area.

Container: Ensure the compound is stored in a tightly sealed, suitable container.

Environment: Store in a cool, dry, and dark place[1].

Atmosphere: For long-term storage, blanketing with an inert gas such as argon or nitrogen is

recommended to prevent degradation.

Handling Procedures
Strict adherence to the following handling procedures is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards[5][6].

Hand Protection: Handle with chemical-impermeable gloves. Inspect gloves prior to use and

dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices[5][6].
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Body Protection: Wear appropriate protective clothing[6].

Respiratory Protection: In case of insufficient ventilation or potential for aerosol/dust

formation, use a NIOSH (US) or CEN (EU) approved respirator[5].

Protocol for Safe Handling:

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood[6].

Avoid Formation of Dust and Aerosols: Take necessary precautions to prevent the formation

of dust and aerosols during handling[5][6].

Preventing Ignition: Use non-sparking tools and prevent fire caused by electrostatic

discharge[6].

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling[1][6].

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with applicable laws and regulations[6].

Emergency Procedures
In the event of an accidental release or exposure, follow these procedures immediately.

First Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately[6].

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if skin irritation or rash occurs[6].

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a

doctor[6].
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately[6].

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, gas,

or dust. Ensure adequate ventilation. Evacuate personnel to safe areas[5][6].

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains[6].

Methods for Cleaning Up: Collect spillage with spark-proof tools and explosion-proof

equipment. Keep in suitable, closed containers for disposal[6].
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Safe Handling Workflow for beta-Methyl Vinyl Phosphate

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)
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Perform Experimental Procedure

Decontaminate Work Area
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Remove and Dispose of PPE
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Emergency Response Decision Tree

Incident

Immediate Actions

Specific Responses

Exposure or Spill Occurs

Assess the Situation
(Is it safe to approach?)

Evacuate Area if Necessary Alert Supervisor and Safety Officer Spill Containment

If Spill

Personal Exposure

If Exposure

Use Spill Kit for Cleanup Follow First Aid Procedures
(Inhalation, Skin/Eye Contact, Ingestion)

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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